N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide

• IUPAC Name: N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide
• InChI: InChI=1S/C13H11Cl2N3O3/c1-17-6-7(12(20)18(2)13(17)21)11(19)16-9-5-3-4-8(14)10(9)15/h3-6H,1-2H3,(H,16,19)
• InChI Key: GLIALJMDPRRPSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)N(C1=O)C)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H11Cl2N3O3
• Molecular Weight: 328.15 g/mol

Description

N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide, also known as DCPIB, is a compound that has gained significant attention in scientific research due to its unique properties. DCPIB has been found to have a wide range of biochemical and physiological effects, making it a promising compound for various research applications.

Mechanism of Action

N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide acts as a potent inhibitor of VRACs by binding to the channel pore and blocking ion flow. This results in a decrease in cell volume and a disruption of cellular homeostasis. The exact mechanism of action of N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide is still not fully understood, and further research is needed to elucidate its mode of action.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has been found to have a wide range of biochemical and physiological effects. In addition to its potent inhibition of VRACs, N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has been found to modulate other ion channels, including Ca2+-activated K+ channels and Cl- channels. N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has also been found to have anti-inflammatory and anti-cancer properties, making it a promising compound for various research applications.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has several advantages for lab experiments, including its high potency and selectivity for VRACs, its ability to modulate other ion channels, and its potential applications in various research fields. However, N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide. One area of focus is the development of more potent and selective VRAC inhibitors based on the structure of N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide. Another area of focus is the elucidation of the exact mechanism of action of N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide and its potential applications in various research fields. Additionally, further research is needed to fully understand the potential toxicity of N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide and its limitations for lab experiments.

Synthesis Methods

N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide can be synthesized through a multi-step process involving the reaction of 2,3-dichlorobenzoyl chloride with 1,3-dimethyl-2,4-dioxo-6-chloropyrimidine, followed by the reaction with ammonia and then carboxylic acid. This process results in the formation of N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide in high yield and purity.

Scientific Research Applications

N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has been extensively studied for its potential use in a variety of scientific research applications. One of the most promising applications is in the field of neuroscience, where N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has been found to be a potent inhibitor of volume-regulated anion channels (VRACs). VRACs are ion channels that play a crucial role in maintaining cellular volume and are implicated in various neurological disorders. N-(2,3-dichlorophenyl)-1,3-dimethyl-2,4-dioxopyrimidine-5-carboxamide has also been found to have potential applications in cancer research, cardiovascular research, and drug discovery.